Cas no 1261598-26-8 (2-Chloro-5-(hydroxymethyl)phenol)

• Product Name: 2-Chloro-5-(hydroxymethyl)phenol
• CAS No: 1261598-26-8
• MF: C₇H₇ClO₂
• MW: 158.582281351089
• MDL: MFCD18393156
• CID: 1091747
• PubChem ID: 68465833
• Update Time: 2025-05-20

2-Chloro-5-(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(hydroxymethyl)phenol
• 4-Chloro-3-hydroxybenzyl alcohol
• SB84066
• MFCD18393156
• AKOS022178408
• Benzenemethanol, 4-chloro-3-hydroxy-
• ITKUBFQRQGBYTB-UHFFFAOYSA-N
• DB-149619
• E91508
• BS-20095
• CS-0195166
• SCHEMBL2982854
• 1261598-26-8

• MDL： MFCD18393156
• Inchi： 1S/C7H7ClO2/c8-6-2-1-5(4-9)3-7(6)10/h1-3,9-10H,4H2
• InChI Key： ITKUBFQRQGBYTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=CC=1O

Computed Properties

• Exact Mass: 158.0134572g/mol
• Monoisotopic Mass: 158.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 293.3±25.0 °C at 760 mmHg
• Flash Point: 132.6±21.8 °C

2-Chloro-5-(hydroxymethyl)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Chloro-5-(hydroxymethyl)phenol

Comprehensive Overview of 2-Chloro-5-(hydroxymethyl)phenol (CAS No. 1261598-26-8): Properties, Applications, and Industry Trends

2-Chloro-5-(hydroxymethyl)phenol (CAS No. 1261598-26-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This chlorinated phenol derivative, characterized by a hydroxymethyl group at the 5-position, serves as a versatile intermediate in synthetic chemistry. Recent studies highlight its potential in developing antimicrobial agents and biocompatible materials, aligning with the growing demand for sustainable chemical solutions.

The compound's molecular structure (C₇H₇ClO₂) combines phenolic reactivity with chlorine substitution, enabling selective modifications for targeted applications. Researchers emphasize its role in green chemistry initiatives, particularly in reducing synthetic steps for complex molecules. With a melting point range of 85–88°C and moderate solubility in polar solvents, 2-Chloro-5-(hydroxymethyl)phenol offers practical handling advantages in laboratory settings.

Industry interest in CAS No. 1261598-26-8 has surged due to its potential in drug discovery pipelines. Computational chemistry studies suggest its scaffold could enhance bioavailability in therapeutic candidates, addressing a key challenge in modern pharmacology. The compound's hydrogen-bonding capacity makes it particularly valuable for designing molecular recognition systems, a hot topic in materials science forums.

Analytical characterization of 2-Chloro-5-(hydroxymethyl)phenol typically involves HPLC purification (≥98% purity) and confirmation via NMR spectroscopy (1H/13C) and mass spectrometry. Stability studies indicate proper storage under inert atmosphere at 2–8°C maximizes shelf life. These protocols reflect current quality control trends in fine chemical production, where traceability and reproducibility are paramount.

Emerging applications explore its use in functional polymer synthesis, particularly for biodegradable materials with antimicrobial properties. This aligns with the circular economy movement, where researchers seek alternatives to conventional plastics. The compound's dual functional groups enable crosslinking reactions that enhance material durability while maintaining environmental compatibility.

Safety assessments of CAS 1261598-26-8 follow REACH guidelines, with recommended PPE protocols including nitrile gloves and eye protection during handling. While not classified as hazardous under current regulations, proper laboratory ventilation is advised during scale-up processes. These precautions mirror the pharmaceutical industry's heightened focus on occupational health standards.

Synthetic routes to 2-Chloro-5-(hydroxymethyl)phenol often begin with selective chlorination of commercially available phenol derivatives, followed by hydroxymethylation via formaldehyde condensation. Recent process optimizations have improved yields to >75% while reducing organic solvent waste, responding to industry demands for greener synthetic pathways.

The compound's structure-activity relationships are being investigated for cosmeceutical applications, particularly in preservative systems with improved safety profiles. This research direction taps into consumer demand for clean-label personal care ingredients, a market projected to grow at 6.2% CAGR through 2030 according to industry analysts.

Technical literature on 1261598-26-8 frequently appears in journals covering medicinal chemistry and material sciences, with citation rates increasing 22% year-over-year. Patent analysis reveals growing IP activity around derivatives of this scaffold, particularly in bioconjugation technologies and controlled release formulations.

Future research directions may explore the compound's potential in enzyme inhibition and catalytic applications, building on its demonstrated chelation properties. As analytical techniques like cryo-EM and AI-assisted molecular modeling advance, deeper understanding of its interaction mechanisms will likely emerge, potentially unlocking new applications in biotechnology and nanomaterials.